Cas no 17016-86-3 (4-(2-methylpropyl)-1,3-oxazolidin-2-one)

• Product Name: 4-(2-methylpropyl)-1,3-oxazolidin-2-one
• CAS No: 17016-86-3
• Molecular Formula: C₇H₁₃NO₂
• Molecular Weight: 143.18362
• CID: 1352148
• PubChem ID: 13739951

4-(2-methylpropyl)-1,3-oxazolidin-2-one Properties

Names and Identifiers

• 2-Oxazolidinone, 4-(2-methylpropyl)-
• 4-(2-methylpropyl)-1,3-oxazolidin-2-one
• MLS001075243
• HMS2194K20
• EN300-1248841
• 161106-42-9
• 4-(2-methylpropyl)-2-oxazolidinone
• AKOS014924557
• (4S)-4-isobutyloxazolidin-2-one
• MLS001075439
• HMS3344P01
• 17016-86-3
• A810223
• DTXSID30548107
• 4-isobutyloxazolidin-2-one
• SCHEMBL14553365
• SB44786
• MFCD06656594
• SMR000639420
• CS-0349793
• SY037850
• CHEMBL1551612

• InChIKey： QQOAHLJDKWZJPD-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H13NO2/c1-5(2)3-6-4-10-7(9)8-6/h5-6H,3-4H2,1-2H3,(H,8,9)
• SMILES： CC(C)CC1COC(=O)N1

Computed Properties

• Exact Mass: 143.09469
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 143.094628657g/mol
• Heavy Atom Count: 10
• Complexity: 134
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones